Cas no 1250709-84-2 (3-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-5-amine
• CAS No: 1250709-84-2
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 6503811
• PubChem ID: 62200332
• Update Time: 2025-10-12

3-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-5-amine
• 5-Isoxazolamine, 3-(2,3-dihydro-5-benzofuranyl)-
• 3-(2,3-Dihydrobenzofuran-5-yl)isoxazol-5-amine

• Inchi： 1S/C11H10N2O2/c12-11-6-9(13-15-11)7-1-2-10-8(5-7)3-4-14-10/h1-2,5-6H,3-4,12H2
• InChI Key： YKSANJHOOYXXJP-UHFFFAOYSA-N
• SMILES： O1C(N)=CC(C2=CC=C3OCCC3=C2)=N1

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Boiling Point: 454.2±45.0 °C(Predicted)
• pka: -1.62±0.50(Predicted)

Additional information on 3-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-5-amine

Research Brief on 3-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-5-amine (CAS: 1250709-84-2): Recent Advances and Applications

3-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-5-amine (CAS: 1250709-84-2) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential. The compound's unique structural features, including the benzofuran and oxazole moieties, make it a promising scaffold for the development of novel bioactive molecules.

Recent studies have explored the synthetic pathways for 3-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-5-amine, with a focus on optimizing yield and purity. One notable approach involves a multi-step synthesis starting from 5-bromo-2,3-dihydrobenzofuran, followed by palladium-catalyzed cross-coupling reactions and subsequent cyclization to form the oxazole ring. Advances in catalytic methods have improved the efficiency of these reactions, enabling scalable production for further pharmacological evaluation.

Pharmacological investigations have revealed that 3-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-5-amine exhibits promising activity as a modulator of specific biological targets. Preliminary in vitro studies indicate its potential as an inhibitor of key enzymes involved in inflammatory pathways, suggesting applications in the treatment of chronic inflammatory diseases. Additionally, its interaction with certain neurotransmitter receptors has sparked interest in its potential use for neurological disorders, although further in vivo studies are required to validate these findings.

The compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have also been investigated. Early data suggest moderate oral bioavailability and favorable metabolic stability, which are critical for its development as a therapeutic agent. However, challenges such as solubility and tissue penetration remain to be addressed through structural modifications or formulation strategies.

In conclusion, 3-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-5-amine represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological profile, and explore its therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinically relevant outcomes.